Cas no 2227744-65-0 (N,N-dimethyl-5-(2S)-oxiran-2-yl-1,3-thiazol-2-amine)

• Product Name: N,N-dimethyl-5-(2S)-oxiran-2-yl-1,3-thiazol-2-amine
• CAS No: 2227744-65-0
• MF: C₇H₁₀N₂OS
• MW: 170.232100009918
• CID: 6212578
• PubChem ID: 165698594
• Update Time: 2025-07-17

N,N-dimethyl-5-(2S)-oxiran-2-yl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-5-(2S)-oxiran-2-yl-1,3-thiazol-2-amine
• 2227744-65-0
• N,N-dimethyl-5-[(2S)-oxiran-2-yl]-1,3-thiazol-2-amine
• EN300-1754781

• Inchi： 1S/C7H10N2OS/c1-9(2)7-8-3-6(11-7)5-4-10-5/h3,5H,4H2,1-2H3/t5-/m0/s1
• InChI Key： BWIJPBKGCVTGGZ-YFKPBYRVSA-N
• SMILES： S1C(=NC=C1[C@@H]1CO1)N(C)C

Computed Properties

• Exact Mass: 170.05138412g/mol
• Monoisotopic Mass: 170.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 56.9Ų

Additional information on N,N-dimethyl-5-(2S)-oxiran-2-yl-1,3-thiazol-2-amine

Comprehensive Overview of N,N-dimethyl-5-(2S)-oxiran-2-yl-1,3-thiazol-2-amine (CAS No. 2227744-65-0)

The compound N,N-dimethyl-5-(2S)-oxiran-2-yl-1,3-thiazol-2-amine (CAS No. 2227744-65-0) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural features and potential applications. This molecule combines a thiazole ring with an epoxide (oxirane) moiety, making it a subject of interest in medicinal chemistry and materials science. Researchers are particularly intrigued by its stereochemistry, as the (2S)-oxiran-2-yl group introduces chirality, which can significantly influence biological activity and material properties.

In the context of current scientific trends, N,N-dimethyl-5-(2S)-oxiran-2-yl-1,3-thiazol-2-amine aligns with the growing demand for chiral building blocks in drug discovery. The pharmaceutical industry is increasingly focusing on enantiomerically pure compounds to enhance drug efficacy and reduce side effects. This compound's epoxide functionality is particularly noteworthy, as it can participate in ring-opening reactions, making it a versatile intermediate for synthesizing more complex molecules. Its potential as a pharmacophore in kinase inhibitors or other therapeutic agents is an active area of investigation.

From a synthetic chemistry perspective, the thiazole ring in N,N-dimethyl-5-(2S)-oxiran-2-yl-1,3-thiazol-2-amine is of particular interest. Thiazoles are known for their presence in numerous bioactive compounds, including vitamins (e.g., thiamine) and antibiotics. The combination of this heterocycle with an epoxide group creates opportunities for developing novel covalent inhibitors, a hot topic in drug discovery. Covalent inhibitors, which form reversible or irreversible bonds with their targets, have gained prominence in treating challenging diseases like cancer and autoimmune disorders.

The stability and reactivity of CAS No. 2227744-65-0 under various conditions are crucial considerations for its practical applications. Researchers are exploring its behavior in different solvents and temperatures to optimize its use in synthetic pathways. The N,N-dimethyl substituent on the thiazole nitrogen may influence the compound's solubility and electronic properties, affecting its reactivity in subsequent transformations. These characteristics make it a valuable candidate for high-throughput screening libraries in drug discovery programs.

In material science, the N,N-dimethyl-5-(2S)-oxiran-2-yl-1,3-thiazol-2-amine structure offers interesting possibilities. The epoxide group can participate in polymerization reactions, potentially leading to novel polymers with unique properties. This aligns with current research trends in smart materials and functional polymers, where precise control over molecular architecture is crucial. The compound's chiral center could impart optical activity to resulting materials, relevant for applications in chiral catalysis or optoelectronics.

Analytical characterization of CAS No. 2227744-65-0 presents both challenges and opportunities. Modern techniques like chiral HPLC and X-ray crystallography are essential for confirming its stereochemical purity and absolute configuration. The compound's spectral properties (NMR, IR, MS) are valuable fingerprints for quality control in synthetic applications. These analytical aspects are particularly important given the current emphasis on quality by design in pharmaceutical development.

The safety profile and handling requirements of N,N-dimethyl-5-(2S)-oxiran-2-yl-1,3-thiazol-2-amine are important considerations for laboratory use. While not classified as hazardous under standard regulations, proper precautions should be taken when working with epoxide-containing compounds due to their potential reactivity. This aligns with the broader scientific community's focus on green chemistry principles and sustainable synthesis methods.

Future research directions for CAS No. 2227744-65-0 may explore its biological activity more extensively. Preliminary studies suggest that similar thiazole-epoxide hybrids exhibit interesting pharmacological properties, including potential antimicrobial and anti-inflammatory effects. The compound's modular structure allows for systematic modification, making it an attractive scaffold for structure-activity relationship studies in medicinal chemistry.

From a commercial perspective, the availability and synthesis scale-up of N,N-dimethyl-5-(2S)-oxiran-2-yl-1,3-thiazol-2-amine are important considerations. As interest in chiral thiazole derivatives grows, efficient synthetic routes to this compound will become increasingly valuable. Current methods may involve asymmetric epoxidation strategies or resolution techniques to obtain the desired (2S)-oxiran-2-yl configuration with high enantiomeric excess.

In conclusion, N,N-dimethyl-5-(2S)-oxiran-2-yl-1,3-thiazol-2-amine (CAS No. 2227744-65-0) represents a fascinating intersection of structural complexity and practical potential. Its unique combination of thiazole and epoxide functionalities, coupled with its chiral nature, positions it as a valuable building block for diverse applications in pharmaceuticals and materials science. As research continues to uncover its full potential, this compound is likely to remain an important subject of scientific investigation and industrial application.